Cas no 192190-10-6 ([1,1'-Biphenyl]-4-ol,2',3,3',4',6'-pentachloro-)

• Product Name: [1,1'-Biphenyl]-4-ol,2',3,3',4',6'-pentachloro-
• CAS No: 192190-10-6
• MF: C₁₂H₅Cl₅O
• MW: 342.432498693466
• CID: 214875
• PubChem ID: 644181
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4-ol,2',3,3',4',6'-pentachloro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-ol,2',3,3',4',6'-pentachloro-
• 2-chloro-4-(2,3,4,6-tetrachlorophenyl)phenol
• 2',3,3',4',6'-Pentachloro-4-biphenylol
• 2',3,3',4',6'-pentachlorobiphenyl-4-ol
• 4-Hydroxy-2',3,3',4',6'-pentachlorobiphenyl
• SCHEMBL463744
• [1,1'-Biphenyl]-4-ol, 2',3,3',4',6'-pentachloro- (9CI)
• [1,1'-biphenyl]-4-ol, 2',3,3',4',6'-pentachloro-
• (1,1'-Biphenyl)-4-ol, 2',3,3',4',6'-pentachloro-
• 5WCD5150FG
• CHEMBL4104694
• Q27262957
• NS00124702
• UNII-5WCD5150FG
• DTXSID20172793
• 192190-10-6

• Inchi： 1S/C12H5Cl5O/c13-6-3-5(1-2-9(6)18)10-7(14)4-8(15)11(16)12(10)17/h1-4,18H
• InChI Key： QLPPOBFMEBKBOZ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1C1C=CC(=C(C=1)Cl)O)Cl)Cl)Cl

Computed Properties

• Exact Mass: 339.87855
• Monoisotopic Mass: 339.878303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls